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Compound of Interest

Compound Name: Penconazole-d7

Cat. No.: B12060739 Get Quote

An In-depth Technical Guide to the Safe Handling of Penconazole-d7

Introduction
Penconazole-d7 is the deuterated form of Penconazole, a systemic triazole fungicide.[1][2]

Due to its isotopic labeling, Penconazole-d7 serves as an invaluable internal standard for

analytical and research purposes, particularly in mass spectrometry-based quantification of

Penconazole residues in various matrices.[2] Penconazole itself functions by inhibiting the

biosynthesis of sterols in fungal cell membranes, which is crucial for their development.[3][4]

This guide provides comprehensive safety data, handling precautions, and emergency

procedures for Penconazole-d7, tailored for researchers, scientists, and professionals in drug

development and analytical laboratories. Given that the toxicological properties are primarily

associated with the parent molecule, safety data for Penconazole is used as a surrogate where

specific data for the deuterated analog is unavailable.

Hazard Identification and GHS Classification
Penconazole-d7 is classified as a hazardous substance. The Globally Harmonized System

(GHS) classification, derived from safety data sheets for Penconazole and its deuterated form,

indicates several health and environmental risks.

Signal Word:Warning[5][6]
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Hazard Pictograms:

alt text

alt text

alt text

Table 1: GHS Hazard Statements

Code Hazard Statement References

| H302 | Harmful if swallowed. | |[5][7] | H313 | May be harmful in contact with skin. | |[6] | H319

| Causes serious eye irritation. | |[8][9] | H332 | Harmful if inhaled. | |[7][9] | H361 | Suspected of

damaging fertility or the unborn child. | |[6] | H361d | Suspected of damaging the unborn child. |

|[8][9] | H373 | May cause damage to organs through prolonged or repeated exposure. | |[6] |

H410 | Very toxic to aquatic life with long lasting effects. | |[5] | H411 | Toxic to aquatic life with

long lasting effects. | |[6][8][9]

Table 2: GHS Precautionary Statements

Code Precautionary Statement References

| P201 | Obtain special instructions before use. | |[5][6][8] | P202 | Do not handle until all safety

precautions have been read and understood. | |[6] | P260 | Do not breathe

dust/fume/gas/mist/vapors/spray. | |[6][9] | P270 | Do not eat, drink or smoke when using this

product. | |[5][8] | P273 | Avoid release to the environment. | |[5][8][9] | P280 | Wear protective

gloves/protective clothing/eye protection/face protection. | |[5][7][8][9] | P301+P312 | IF

SWALLOWED: Call a POISON CENTER or doctor if you feel unwell. | |[5] | P305+P351+P338 |

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. | |[9] | P308+P313 | IF exposed or concerned: Get medical

advice/attention. | |[5][8][10] | P391 | Collect spillage. | |[6][8][9] | P405 | Store locked up. | |[6] |

P501 | Dispose of contents/container to an approved waste disposal plant. | |[5][6][7][8]
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Physical and Chemical Properties
The physical and chemical properties of Penconazole-d7 are essential for its proper handling

and storage.

Table 3: Physical and Chemical Properties of Penconazole-d7

Property Value References

| CAS Number | 1628110-84-8 | |[10][11][12][13] | Molecular Formula | C₁₃D₇H₈Cl₂N₃ | |[1][11]

[12][13] | Molecular Weight | 291.23 g/mol | |[1][11][12][13] | Appearance | White powdery solid |

|[3] | Solubility (Penconazole) | Water: 73 mg/L (25°C) | |[3] | | Ethanol: 730 g/L | |[3] | | Acetone:

770 g/L | |[3] | | Toluene: 610 g/L | |[3] | Partition Coefficient (Penconazole) | Log P = 3.72 (pH 7,

20°C) | |[3][9] | Stability (Penconazole) | Stable to hydrolysis (pH 1-13) and heat (up to 350°C) |

|[3]

Toxicological Data
Specific toxicological studies on Penconazole-d7 are not widely available; therefore, data for

the non-labeled Penconazole are presented. The primary difference in deuterated compounds

is a potential alteration in metabolic rate, but the intrinsic toxicity is expected to be the same.

[1][2]Table 4: Summary of Toxicological Endpoints for Penconazole

Endpoint Observation References

| Acute Oral Toxicity | Harmful if swallowed. | |[5] | Reproductive Toxicity | Suspected of

damaging fertility or the unborn child. | |[5][6][14] | Eye Irritation | Causes serious eye irritation. |

|[8] | Target Organ Toxicity | May cause damage to organs (lung/respiratory system) through

prolonged or repeated exposure. | |[6] | Carcinogenicity | No data available to classify. | | |

Mutagenicity | No data available to classify. | | | Endocrine Disruption | Listed as a Group III

Chemical for potential endocrine disruption. | |[9]

Experimental Protocols and Workflows
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Safe handling in a laboratory setting requires adherence to strict protocols. The following

sections and diagrams outline the recommended workflows for handling Penconazole-d7.

General Laboratory Handling Workflow
This workflow provides a step-by-step guide for handling Penconazole-d7 from receipt to

disposal, ensuring safety at each stage.
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Preparation & Risk Assessment

Chemical Handling

Post-Experiment

1. Obtain SDS & Review
[P201, P202]

2. Conduct Risk Assessment

3. Prepare Engineering Controls
(Fume Hood)

4. Select Appropriate PPE
[P280]

5. Weighing & Preparation
(In ventilated enclosure)

Proceed to Handling

6. Experimental Use
(Avoid generating dust/aerosols)

7. Decontaminate Surfaces & Glassware

Experiment Complete

8. Segregate & Label Waste 10. Wash Hands Thoroughly

9. Dispose of Waste via Approved Vendor
[P501]
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Inhalation Skin Contact Eye Contact Ingestion

Exposure Event

Move victim to fresh air. Immediately remove all
contaminated clothing.

Rinse immediately with plenty of water
for at least 15 minutes. Rinse mouth with water.

Keep at rest in a comfortable position.

If breathing is irregular or stopped,
administer artificial respiration.

Seek immediate medical attention.
[P304+P340]

Wash off with plenty of soap and water.

If skin irritation persists,
call a physician.

Remove contact lenses, if present.

Seek immediate medical attention.
[P305+P351+P338]

Do NOT induce vomiting.

Call a POISON CENTER or doctor
immediately if you feel unwell.

[P301+P312]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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